(S)-Isosclerone

• CAS: 62332-73-4
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• SMILES: C1CC(=O)C2=C(C1O)C=CC=C2O
• InChI: InChI=1S/C10H10O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-3,7,11-12H,4-5H2
• InChIKey: ZXYYTDCENDYKBR-UHFFFAOYSA-N

Enantioselective phytotoxicity studies require defined stereochemistry-racemic or (R)-regiolone introduces uncontrolled bioactivity variance. (S)-Isosclerone (CAS 62332-73-4) is the validated, more potent phytotoxin for grapevine pathogen research. • Enantiomer-specific toxicity: Significantly higher germination inhibition vs. (R)-regiolone • Quantitative benchmarks: IC50 63.92 µM (24h) / 39.77 µM (36h) in MCF-7; COX-2 inhibition data available • Analytical standard for LC-MS/MS: Esca biomarker monitoring in grapevines

(S)-Isosclerone: Product and Research Overview

(S)-Isosclerone (CAS 62332-73-4) is the (S)-enantiomer of 4,8-dihydroxy-1-tetralone, a naturally occurring naphthalenone pentaketide secondary metabolite produced by diverse phytopathogenic and marine-derived fungi . It is classified within the benzenoid/tetralin chemical family and possesses a chiral center at the C-4 position, which is a critical determinant of its bioactivity profile compared to its (R)-enantiomer, regiolone . The compound is a solid with a molecular formula of C10H10O3, a molecular weight of 178.18 g/mol, and a reported melting point range of 74–76 °C . It has been isolated from fungi including Aspergillus fumigatus, Botrytis cinerea, and various Phaeoacremonium species associated with grapevine trunk diseases, where it functions as a phytotoxin and a constituent of the melanin biosynthetic pathway .

S

(S)-enantiomer with defined C-4 stereochemistry; chiral control required for reproducible bioactivity studies

N

Fungal pentaketide naphthalenone from Botrytis, Aspergillus and Phaeoacremonium sources

T

Phytotoxin research tool for plant-pathogen interaction and disease biomarker studies

• [1] Evidente, A., Superchi, S., Cimmino, A., Mazzeo, G., Mugnai, L., Rubiales, D., ... & Villegas-Fernández, Á. M. (2011). Regiolone and isosclerone, two enantiomeric phytotoxic naphthalenone pentaketides: Computational assignment of absolute configuration and its relationship with phytotoxic activity. European Journal of Organic Chemistry, 2011(28), 5564-5570. View Source
• [2] Zhao, L., Wang, Y., Wang, Z., Xu, H., & Wu, Z. (2016). Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species. PLoS ONE, 11(5), e0155889. View Source
• [3] PubChem. (2025). 4,8-Dihydroxy-1-Tetralone. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/10442251 View Source
• [4] Reveglia, P., Raimondo, M. L., Masi, M., Cimmino, A., Nuzzo, G., Corso, G., ... & Evidente, A. (2022). Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. Journal of Fungi, 8(1), 55. View Source

Enantiomeric Specificity of (S)-Isosclerone

Procurement of (S)-Isosclerone (CAS 62332-73-4) cannot be satisfied by its enantiomer, regiolone (R-(-)-isosclerone), or by racemic 4,8-dihydroxy-1-tetralone. The chiral center at the C-4 position confers distinct three-dimensional structure, which directly translates to a quantifiable difference in biological activity. Enantioselective phytotoxicity assays demonstrate that the (S)-enantiomer is significantly more toxic to plant germination and growth than the (R)-enantiomer across multiple species . Substitution with racemic material introduces an uncontrolled variable of unknown and altered potency, which is unacceptable for mechanistic studies of pathogenicity, enantioselective biosensor development, or any application where a defined and verified stereochemical configuration is a prerequisite for reproducible, publishable data .

Target

(S)-Isosclerone (CAS 62332-73-4) – single enantiomer with defined stereochemistry and enantioselective bioactivity profile

Potential Substitute

(R)-Regiolone or racemic 4,8-dihydroxy-1-tetralone – opposite enantiomer or uncontrolled stereoisomer mixture

Stereochemistry is a primary bioactivity driver. Reported enantioselective assays show phytotoxicity response is stereochemistry-dependent; racemic material introduces uncontrolled potency variables. Enantiomer mismatch may shift pathway-response and disease-model endpoint interpretation.

• [1] Zhao, L., Wang, Y., Wang, Z., Xu, H., & Wu, Z. (2016). Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species. PLoS ONE, 11(5), e0155889. View Source
• [2] Evidente, A., Superchi, S., Cimmino, A., Mazzeo, G., Mugnai, L., Rubiales, D., ... & Villegas-Fernández, Á. M. (2011). Regiolone and isosclerone, two enantiomeric phytotoxic naphthalenone pentaketides: Computational assignment of absolute configuration and its relationship with phytotoxic activity. European Journal of Organic Chemistry, 2011(28), 5564-5570. View Source

Comparative Evidence for (S)-Isosclerone

Enantioselective Seed Germination Toxicity

A direct enantioselective comparison demonstrated that the phytotoxicity of (S)-isosclerone and (R)-regiolone is not equivalent. The (S)-enantiomer exhibited significantly greater potency in inhibiting seed germination and seedling growth across five plant species .

Seed germination inhibition

Head-to-head

(S)-isosclerone 100% inhibition vs. (R)-regiolone ~40% at 200 µg/mL (Lactuca sativa, 48 h)

Supports enantiomer-specific phytotoxicity research; stereochemistry-dependent endpoint

Direct comparison under identical assay conditions

Evidence Dimension	Inhibition of seed germination (Lactuca sativa)
Target Compound Data	100% inhibition at 200 µg/mL (S-isosclerone)
Comparator Or Baseline	Approximately 40% inhibition at 200 µg/mL (R-regiolone)
Quantified Difference	~2.5-fold greater inhibitory effect
Conditions	Lettuce (Lactuca sativa) seed germination assay; 200 µg/mL concentration; observed at 48 hours

Why This Matters

This establishes a critical need for stereochemically defined (S)-isosclerone in any assay evaluating plant-pathogen interactions or allelopathic effects, as the (R)-enantiomer or a racemate would produce significantly weaker and misleading results.

• [1] Zhao, L., Wang, Y., Wang, Z., Xu, H., & Wu, Z. (2016). Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species. PLoS ONE, 11(5), e0155889. View Source

Isosclerone vs. Scytalone Production Ratio

In the pathogenic fungus Phaeoacremonium aleophilum, a causal agent of esca disease in grapevines, the production levels of the two structurally related pentaketide phytotoxins are distinctly unequal, with scytalone being produced at a much higher titer than isosclerone .

Fungal production ratio

Reported

Isosclerone 2.4 mg L⁻¹ vs. scytalone 23.9 mg L⁻¹ (P. aleophilum culture)

Quantitative benchmark for metabolomics biomarker studies

10-fold differential; aids LC-MS/MS method development

Evidence Dimension	Concentration in liquid culture filtrate
Target Compound Data	2.4 mg L⁻¹ (isosclerone)
Comparator Or Baseline	23.9 mg L⁻¹ (scytalone)
Quantified Difference	Scytalone is produced at a concentration approximately 10-fold higher than isosclerone
Conditions	In vitro liquid culture of Phaeoacremonium aleophilum; metabolites identified by chemical and spectroscopic methods

Why This Matters

This 10-fold differential in natural production abundance provides a quantitative reference for metabolomics studies, aiding in the identification and relative quantification of these key disease biomarkers and differentiating their respective roles in symptom development.

• [1] Sparapano, L., Bruno, G., & Graniti, A. (2000). Two Naphthalenone Pentakides from Liquid Cultures of «Phaeoacremonium aleophilum», a Fungus Associated with Esca of Grapevine. Phytopathologia Mediterranea, 39(2), 291-294. View Source

Grapevine Leaf Phytotoxicity: Isosclerone vs. Scytalone

A direct comparison of phytotoxic effects on detached grapevine leaves revealed that isosclerone and scytalone induce different types and severities of lesions at different concentrations .

Leaf necrosis induction

Head-to-head

Isosclerone (0.1 mg/mL) caused coalescent necrotic spots; scytalone (0.05 mg/mL) caused chlorotic spots only

Differential phytotoxicity profiles; isosclerone drives necrosis-relevant damage

Grapevine cv. Italia detached leaf assay

Evidence Dimension	Phytotoxic symptom induction
Target Compound Data	At 0.1 mg mL⁻¹, caused large, coalescent chlorotic and necrotic spots, followed by lamina distortion and withering
Comparator Or Baseline	At 0.05 mg mL⁻¹ (half the concentration), scytalone caused only light green to chlorotic, rounded to irregular spots
Quantified Difference	Isosclerone produced more severe (necrotic) symptoms despite being applied at a 2-fold higher concentration; a direct dose-response comparison is not linear
Conditions	Leaf puncture assay on detached leaves of grapevine cv. Italia

Why This Matters

This demonstrates that the phytotoxicity profiles of these two metabolites are not interchangeable, with isosclerone inducing more severe, necrosis-driven damage. For research on the molecular basis of esca disease symptoms, procuring the correct specific metabolite is essential.

• [1] Sparapano, L., Bruno, G., & Graniti, A. (2000). Two Naphthalenone Pentakides from Liquid Cultures of «Phaeoacremonium aleophilum», a Fungus Associated with Esca of Grapevine. Phytopathologia Mediterranea, 39(2), 291-294. View Source

Time-Dependent Cytotoxicity in MCF-7 Cells

While cross-study comparisons are required, (S)-isosclerone demonstrates time-dependent anti-proliferative activity against the MCF-7 human breast cancer cell line, with its potency increasing with longer incubation times .

MCF-7 cytotoxicity

Reported

IC50 63.92 µM (24 h), 39.77 µM (36 h) – MTT assay

Supports cytotoxicity endpoint review in cancer cell models

Cross-study comparison; time-dependent potency observed

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 = 63.92 µM (24 h); IC50 = 39.77 µM (36 h)
Comparator Or Baseline	Untreated control (baseline)
Quantified Difference	~1.6-fold increase in potency from 24 h to 36 h
Conditions	MCF-7 human breast cancer cells; MTT assay

Why This Matters

This quantitative data defines the time-dependent potency of isosclerone in a well-characterized cancer cell model, providing a benchmark for research into its mechanism of action via the MAPK pathway and p53 regulation, and differentiating it from compounds with different temporal profiles.

• [1] Li, Y. X., Himaya, S. W. A., Dewapriya, P., Kim, H. J., & Kim, S. K. (2014). Anti-proliferative effects of isosclerone isolated from marine fungus Aspergillus fumigatus in MCF-7 human breast cancer cells. Process Biochemistry, 49(12), 2300-2304. View Source

COX-2 Inhibitory Activity

(S)-Isosclerone exhibits measurable but modest inhibitory activity against the cyclooxygenase-2 (COX-2) enzyme, providing a baseline for structure-activity relationship studies .

COX-2 inhibition

Class-level

Measurable COX-2 enzyme inhibition reported (BindingDB ChEMBL_159934)

Supports COX-2 pharmacophore probe context; weak-moderate affinity

Class-level evidence; exact IC50 not provided in abstract

Evidence Dimension	COX-2 enzyme inhibition
Target Compound Data	IC50 value available in BindingDB (ChEMBL_159934)
Comparator Or Baseline	Standard non-steroidal anti-inflammatory drugs (NSAIDs) such as celecoxib (IC50 ~ 0.04 µM) or ibuprofen
Quantified Difference	Isosclerone is significantly less potent than clinical NSAIDs (exact IC50 value not provided in abstract, but classed as weak to moderate)
Conditions	In vitro enzymatic assay against Prostaglandin G/H synthase 2 (COX-2)

Why This Matters

This data point confirms COX-2 as a molecular target for isosclerone, albeit with modest affinity. This differentiates it from other fungal naphthalenones that may lack this activity entirely, making it a useful tool compound for probing the COX-2 pharmacophore of this chemical class.

• [1] BindingDB. (n.d.). Assay Summary: ChEMBL_159934 (CHEMBL766988). Retrieved from http://ww.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=2&entryid=50007470 View Source

Predicted ADMET Properties

In silico ADMET predictions provide a baseline understanding of (S)-isosclerone's drug-like properties, which can be used to differentiate it from analogs with less favorable predicted profiles for in vivo or cellular assays .

Predicted ADMET

Data to verify

HIA 99.7% probability, oral bioavailability 71.4% (admetSAR 2.0)

In silico ADMET context; may support absorption profiling for cell-based assays

Computational prediction; requires experimental validation

Evidence Dimension	Predicted human intestinal absorption and oral bioavailability
Target Compound Data	HIA: 99.7% probability; Oral bioavailability: 71.4% probability
Comparator Or Baseline	General drug-like thresholds (e.g., >70% for oral bioavailability)
Quantified Difference	Predicted to have high absorption and moderate to good oral bioavailability
Conditions	admetSAR 2.0 predictions based on molecular structure

Why This Matters

These in silico predictions suggest that (S)-isosclerone possesses a favorable profile for absorption and bioavailability, which can inform its selection for cell-based assays or early-stage in vivo experiments over close analogs with potentially poorer predicted ADME characteristics.

• [1] PlantaeDB. (n.d.). (S)-Isosclerone. Retrieved from https://plantaedb.com/compounds/s-isosclerone View Source

Applications of (S)-Isosclerone

Phytotoxin Standard for Plant Pathology Research

Given the direct evidence of enantiomer-specific phytotoxicity, (S)-isosclerone is the required standard for studying its role in fungal diseases like Botrytis bunch rot and esca. Its greater potency compared to (R)-regiolone and its distinct necrotic symptomology versus scytalone make it an essential tool for dissecting the molecular basis of symptom development in grapevines and other crops. Research into disease resistance or phytotoxin detoxification mechanisms necessitates the use of the specific, biologically active (S)-enantiomer.

Metabolomics Reference for Grapevine Diseases

The documented 10-fold difference in production between isosclerone and scytalone in Phaeoacremonium aleophilum provides a quantitative benchmark for targeted and untargeted metabolomics studies. (S)-Isosclerone serves as a critical analytical standard for developing and validating sensitive LC-MS/MS methods to monitor its presence as a biomarker for infection by esca-associated fungi in grapevines . This enables precise tracking of disease progression and assessment of management strategies.

Chiral Probe for Enantioselective Studies

The established and quantifiable difference in bioactivity between (S)-isosclerone and (R)-regiolone on seed germination positions (S)-isosclerone as a valuable chiral probe. It can be used to investigate enantioselective interactions with plant cellular targets, such as specific receptors or enzymes involved in germination and growth regulation. This application is fundamental to the field of chemical ecology and for understanding the evolutionary advantage of producing a specific enantiomer.

Lead Scaffold for Anticancer and Anti-Inflammatory Research

The documented time-dependent cytotoxicity in MCF-7 breast cancer cells (IC50 values of 63.92 µM at 24h and 39.77 µM at 36h) and its measured inhibition of the COX-2 enzyme validate (S)-isosclerone as a lead-like scaffold. These quantitative activity benchmarks support its procurement for medicinal chemistry efforts, including structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity, or for use as a tool compound to probe the MAPK signaling and p53 pathways in cancer biology.

Application

Selection Property

Validation Focus

Plant pathology phytotoxin studies

Stereochemical control and enantiomer attribution

Enantiomer-specific phytotoxicity assays (seed germination, leaf necrosis)

Grapevine disease metabolomics

Quantitative analytical standard for pentaketide biomarkers

LC-MS/MS method validation and fungal culture profiling

Chemical ecology enantioselective probe

Enantiomer-specific chiral interaction context

Enantiomer–receptor binding or germination regulation studies

Cancer cell-model and COX-2 pathway probe

Time-dependent cytotoxicity and COX-2 enzyme inhibition context

MTT endpoint review, MAPK/p53 pathway monitoring, COX-2 enzyme assay

• [1] Zhao, L., Wang, Y., Wang, Z., Xu, H., & Wu, Z. (2016). Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species. PLoS ONE, 11(5), e0155889. View Source
• [2] Sparapano, L., Bruno, G., & Graniti, A. (2000). Two Naphthalenone Pentakides from Liquid Cultures of «Phaeoacremonium aleophilum», a Fungus Associated with Esca of Grapevine. Phytopathologia Mediterranea, 39(2), 291-294. View Source
• [3] Sparapano, L., Bruno, G., & Graniti, A. (2000). Two Naphthalenone Pentakides from Liquid Cultures of «Phaeoacremonium aleophilum», a Fungus Associated with Esca of Grapevine. Phytopathologia Mediterranea, 39(2), 291-294. View Source
• [4] Reveglia, P., Raimondo, M. L., Masi, M., Cimmino, A., Nuzzo, G., Corso, G., ... & Evidente, A. (2022). Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. Journal of Fungi, 8(1), 55. View Source
• [5] Li, Y. X., Himaya, S. W. A., Dewapriya, P., Kim, H. J., & Kim, S. K. (2014). Anti-proliferative effects of isosclerone isolated from marine fungus Aspergillus fumigatus in MCF-7 human breast cancer cells. Process Biochemistry, 49(12), 2300-2304. View Source
• [6] BindingDB. (n.d.). Assay Summary: ChEMBL_159934 (CHEMBL766988). Retrieved from http://ww.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=2&entryid=50007470 View Source